Cas no 1824202-77-8 (1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine)

1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine structure

1824202-77-8 structure

Product Name:1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine

CAS No:1824202-77-8

MF:C₈H₁₆N₂

MW:140.226041793823

MDL:MFCD24499065

CID:4708913

PubChem ID:14734995

Update Time:2024-11-06

1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine Chemical and Physical Properties

Names and Identifiers

- octahydroindolizin-6-amine
- DPBJLNMVJTYHJR-UHFFFAOYSA-N
- 1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine
- 6-Aminooctahydroindolizine
- PB41474
- EN300-7168611
- SCHEMBL1697360
- MFCD24499065
- SY236636
- BS-43050
- 1824202-77-8
- D84809
- MDL： MFCD24499065
- Inchi： 1S/C8H16N2/c9-7-3-4-8-2-1-5-10(8)6-7/h7-8H,1-6,9H2
- InChI Key： DPBJLNMVJTYHJR-UHFFFAOYSA-N
- SMILES： N12CCCC1CCC(C2)N

Computed Properties

Exact Mass: 140.131348519g/mol
Monoisotopic Mass: 140.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 29.3

1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D964509-100mg	octahydroindolizin-6-amine	1824202-77-8	97.40%	100mg	$560	2024-06-06
eNovation Chemicals LLC	D964509-250mg	octahydroindolizin-6-amine	1824202-77-8	97.40%	250mg	$895	2024-06-06
eNovation Chemicals LLC	Y1006260-100mg	1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine	1824202-77-8	97%	100mg	$595	2024-07-21
eNovation Chemicals LLC	Y1006260-250MG	1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine	1824202-77-8	97%	250mg	$950	2024-07-21
eNovation Chemicals LLC	Y1006260-500MG	1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine	1824202-77-8	97%	500mg	$1585	2024-07-21
eNovation Chemicals LLC	Y1006260-1G	1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine	1824202-77-8	97%	1g	$2380	2024-07-21
eNovation Chemicals LLC	Y1006260-5G	1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine	1824202-77-8	97%	5g	$6220	2023-09-03
Chemenu	CM432431-100mg	octahydroindolizin-6-amine	1824202-77-8	95%+	100mg	$576	2023-01-01
Chemenu	CM432431-250mg	octahydroindolizin-6-amine	1824202-77-8	95%+	250mg	$922	2023-01-01
Chemenu	CM432431-500mg	octahydroindolizin-6-amine	1824202-77-8	95%+	500mg	$1536	2023-01-01

1,2,3,5,6,7,8,8a-octahydroindolizin-6-amine Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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